Cas no 80858-96-4 (5-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid)

5-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid structure
80858-96-4 structure
Product Name:5-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
CAS No:80858-96-4
MF:C12H14O3
MW:206.237763881683
CID:1095100
PubChem ID:10703469
Update Time:2025-04-20

5-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
    • JQYDRTBHQBHLLB-UHFFFAOYSA-N
    • 5-methoxy 1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
    • 5-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylicAcid
    • SCHEMBL1844443
    • 80858-96-4
    • DB-102866
    • Inchi: 1S/C12H14O3/c1-15-11-7-3-4-8-9(11)5-2-6-10(8)12(13)14/h3-4,7,10H,2,5-6H2,1H3,(H,13,14)
    • InChI Key: JQYDRTBHQBHLLB-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC2=C1CCCC2C(=O)O

Computed Properties

  • Exact Mass: 206.094294304g/mol
  • Monoisotopic Mass: 206.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 46.5Ų

5-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM139998-1g
5-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
80858-96-4 95%
1g
$405 2021-08-05
Chemenu
CM139998-1g
5-methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
80858-96-4 95%
1g
$405 2024-07-23
Alichem
A219005547-1g
5-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
80858-96-4 95%
1g
$343.00 2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1742998-1g
5-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
80858-96-4 98%
1g
¥3285.00 2024-07-28
Crysdot LLC
CD12029371-1g
5-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid
80858-96-4 95+%
1g
$429 2024-07-24

5-Methoxy-1,2,3,4-tetrahydronaphthalene-1-carboxylic acid Related Literature

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent